4-Chloro-4'-fluorobiphenyl-2-amine

• Molecular Formula: C12H9ClFN
• Molecular Weight: 221.66 g/mol
• IUPAC Name: 5-chloro-2-(4-fluorophenyl)aniline
• InChI: InChI=1S/C12H9ClFN/c13-9-3-6-11(12(15)7-9)8-1-4-10(14)5-2-8/h1-7H,15H2
• InChI Key: GWUQTBILEPUDCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)N)F

Description

4-Chloro-4'-fluorobiphenyl-2-amine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-5-chloroaniline (CAS#823-57-4; 5 g), 4-fluorophenylboronic acid (3.56 g) and cesium carbonate (31.6 g) were combined in THF (70 ml) and water (35 ml). The mixture was degassed by bubbling argon through the solution. After addition of [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (886 mg) the reaction mixture was stirred 1 h at 80° C. in a sealed tube. The reaction mixture was diluted with EtOAc, washed with water, dried over Na2SO4, evaporated and purified by chromatography (silica gel, 0% to 30% EtOAc in heptane). The product was finally bulb-to-bulb distilled at 0.3 mbar and 120-130° C. oven temperature to give the title compound (5.07 g) as a light yellow liquid.